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Executive Summary: The "Rescue" Mechanism
In the landscape of multidrug-resistant (MDR) Gram-negative bacteria, monotherapy with

legacy

-lactams (e.g., Ceftazidime, Aztreonam) has become largely obsolete due to the proliferation of

-lactamases. Avibactam, a diazabicyclooctane (DBO) non-

-lactam inhibitor, represents a paradigm shift from "suicide inhibitors" (like clavulanate) to
"reversible covalent inhibitors."

This guide objectively compares the in vitro performance of Avibactam combination therapies

against monotherapies, focusing on two primary clinical pairings: Ceftazidime-Avibactam (CZA)

and Aztreonam-Avibactam (ATM-AVI). The data presented validates the restoration of

susceptibility in Carbapenem-Resistant Enterobacterales (CRE) and Pseudomonas

aeruginosa.
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To understand the experimental data, one must understand the molecular failure of

monotherapy.

Monotherapy Failure: In the presence of Serine

-lactamases (Classes A, C, D), the

-lactam ring of Ceftazidime or Aztreonam is hydrolyzed before it can bind to Penicillin-
Binding Proteins (PBPs). The antibiotic is deactivated, leading to bacterial growth (MIC > 32
mg/L).

Combination Success: Avibactam covalently binds to the nucleophilic serine of the

-lactamase. Unlike clavulanate, this reaction is reversible (recyclization), allowing one
Avibactam molecule to inhibit multiple enzyme copies over time. This "shielding" effect allows
the partner

-lactam to reach the PBP target unmolested.

Visualization: Mechanism of Action
The following diagram illustrates the kinetic difference between hydrolysis (Monotherapy

failure) and reversible inhibition (Combination success).
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Caption: Kinetic comparison of

-lactam hydrolysis versus Avibactam's reversible covalent inhibition loop.
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The following data summarizes the shift in potency when Avibactam is added to monotherapy

partners. Data is aggregated from CLSI guidelines and key in vitro surveillance studies.

Table 1: MIC Shift Analysis (Static Concentration)
Note: Avibactam is tested at a fixed concentration of 4 mg/L (CLSI standard).

Pathogen
Profile

Monotherapy
(Partner Alone)

Combination
(Partner +
Avibactam)

Fold
Reduction

Interpretation

KPC-2 K.

pneumoniae

Ceftazidime MIC:

>128 mg/L

CZA MIC: ≤ 2

mg/L
>64x

Restored

Susceptibility

OXA-48 E. coli
Ceftazidime MIC:

>64 mg/L

CZA MIC: ≤ 1

mg/L
>64x

Restored

Susceptibility

NDM-1 K.

pneumoniae

Aztreonam MIC:

>128 mg/L*

ATM-AVI MIC: ≤

4 mg/L
>32x

Synergy

(Rescue)

AmpC P.

aeruginosa

Ceftazidime MIC:

32 mg/L
CZA MIC: 4 mg/L 8x Potentiation

MBL (NDM/VIM)

Only

Ceftazidime MIC:

>128 mg/L

CZA MIC: >128

mg/L
0x

No Activity (Avi

does not inhibit

MBLs)

*Aztreonam is stable to NDM (MBL), but these strains typically co-produce ESBLs/AmpC that

hydrolyze Aztreonam.[1] Avibactam inhibits the co-produced ESBLs, restoring Aztreonam's

intrinsic activity.

Table 2: Synergy Definitions & Metrics
When evaluating combinations, distinct metrics determine success.
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Metric
Monotherapy
Result

Combination
Target

Definition of
Synergy

FICI (Chequerboard) N/A ≤ 0.5 Synergistic interaction

Log Reduction (Time-

Kill)

Growth or

Bacteriostatic

Bactericidal (≥3 log

kill)

≥2 log₁₀ decrease vs.

most active single

agent

Resistance Prevention
High MPC (Mutant

Prevention Conc.)
Low MPC

Prevention of

regrowth at 24h

Experimental Protocols: Validated Workflows
As a Senior Application Scientist, I recommend the following protocols. These are designed to

be self-validating by including necessary growth and sterility controls.

Protocol A: Static Chequerboard Assay (Synergy
Screening)
Objective: Determine the Fractional Inhibitory Concentration Index (FICI).

Preparation: Use cationic-adjusted Mueller-Hinton Broth (CAMHB).

Matrix Setup:

96-well plate format.

X-axis: Partner Antibiotic (e.g., Aztreonam) in 2-fold dilutions (0.03 – 64 mg/L).

Y-axis: Avibactam.[2][1][3][4][5][6][7][8][9][10][11] Crucial Deviation: While CLSI uses fixed

4 mg/L for susceptibility testing, synergy chequerboards often use 2-fold dilutions of

Avibactam (0.03 – 16 mg/L) to calculate a true FICI.

Inoculum: Standardize to

CFU/mL.

Incubation: 16–20 hours at 35°C ± 2°C.
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Calculation:

Interpretation:

= Synergy;

= Indifference;

= Antagonism.

Protocol B: Dynamic Time-Kill Assay (Bactericidal
Activity)
Objective: Assess the rate of killing and prevention of regrowth (Eagle effect).

Expert Insight: Monotherapy often shows initial killing followed by regrowth at 24h due to the

selection of resistant subpopulations. Combination therapy must demonstrate sustained

suppression.

Workflow Visualization: The following diagram outlines the critical decision points in a Time-Kill

assay.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574185?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inoculum Prep
(5x10^5 CFU/mL)

Add Antibiotics
(1: Mono A, 2: Mono B, 3: Combo, 4: Control)

Incubate 37°C
Shaking Bath

Sample Aliquots
(0h, 2h, 4h, 6h, 24h)

 At Timepoints

Serial Dilution &
Plating on MHA

Colony Counting
(CFU/mL)

 After 24h

Calculate Log Reduction
 Compare:

Combo vs. Monotherapy
(Target: ≥2 log decrease)

Click to download full resolution via product page

Caption: Step-by-step workflow for Time-Kill Kinetics, highlighting critical sampling points.
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Step-by-Step Methodology:

Baseline: Inoculate 20 mL CAMHB with pathogen in logarithmic phase (

CFU/mL).

Arm Setup:

Control: Growth media only.

Monotherapy A: Partner

-lactam at

MIC (or susceptible breakpoint if resistant).

Monotherapy B: Avibactam at 4 mg/L (physiologically relevant concentration).

Combination: Partner + Avibactam.[2][1][4][7]

Sampling: Remove 0.1 mL at 0, 2, 4, 6, and 24 hours.

Quantification: Serially dilute in saline and plate on MHA. Limit of detection should be ~100

CFU/mL (2 log).

Validation: The Growth Control must show

log growth at 24h for the test to be valid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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